Eicosane

• CAS No.: 112-95-8
• Product Name: Eicosane
• Molecular Formula: C20H42
• Molecular Weight: 282.5 g/mol
• IUPAC Name: icosane
• Standard InChI: InChI=1S/C20H42/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
• Standard InChIKey: CBFCDTFDPHXCNY-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC
• Boiling Point: 648.9 °F at 760 mm Hg (NTP, 1992); 343.0 °C; 344.1 °C
• Colorform: Leaflets from alcohol; White crystalline solid
• Density: 0.7886 at 68 °F (NTP, 1992); 0.7886 g/cu cm at 20 °C
• Flash Point: 212 °F (NTP, 1992); > 113.00 °C (> 235.40 °F) - closed cup
• Melting Point: 98.1 °F (NTP, 1992); 36.8 °C; 36.48 °C
• Physical Description: N-eicosane appears as colorless crystals or white crystalline solid. (NTP, 1992); OtherSolid
• Description: , also known as eicosane or CH3-[CH2]18-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, icosanedioic acid, 1, 2-icosanediol, and 2-amino-1, 3, 4, 5-icosanetetrol. is an alkane and waxy tasting compound that can be found in a number of food items such as allspice, linden, dill, and hyssop. This makes a potential biomarker for the consumption of these food products.; N-eicosane appears as colorless crystals or white crystalline solid. (NTP, 1992); Icosane is a straight chain alkane composed of 20 carbon atoms. It has been isolated from the leaves of Agave attenuata. It has a role as a plant metabolite.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 77° F (NTP, 1992); 6.72e-09 M; 1.9e-06 mg/mL at 25 °C; In water, 1.9X10-3 mg/L at 25 °C; Insoluble in water; Soluble in ether, petroleum ether, benzene; slightly soluble in chloroform; very soluble acetone
• Synonyms: Eicosane-4-C12; NSC 62789; n-Eicosane; Icosane
• Vapor Density: 9.75 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 4.62e-06 mmHg; 4.62X10-6 mm Hg at 25 °C
• PubChem Compound: 8222
• Last Modified: Nov 11 2021